2-((4-amino-6-hydroxypyrimidin-2-yl)thio)-N,N-diethylacetamide
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Overview
Description
The compound [(4-amino-6-hydroxypyrimidin-2-yl)thio]acetic acid , which has a similar structure, is a solid substance with a molecular weight of 201.21 .
Synthesis Analysis
In a study, anticonvulsants were synthesized starting from 6-amino-2-thiopyrimidine, which was obtained from a reaction between thiourea and ethyl cyanoacetate . The targeted thioacetamide derivatives were synthesized by alkylation of 6-amino-2-thiopyrimidine with the corresponding 2-chloroacetamides .
Molecular Structure Analysis
The structure of the synthesized compounds was determined using 1H and 13C NMR spectroscopy, LS/MS, and elemental analysis .
Chemical Reactions Analysis
The synthesis involved a reaction between thiourea and ethyl cyanoacetate to obtain 6-amino-2-thiopyrimidine . This was followed by alkylation with 2-chloroacetamides .
Physical and Chemical Properties Analysis
The compound [(4-amino-6-hydroxypyrimidin-2-yl)thio]acetic acid is a solid substance stored at room temperature . Its molecular weight is 201.21 .
Scientific Research Applications
Synthesis and Biological Applications
Pyrimidine derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities. For instance, the synthesis of new pyrimidine derivatives has been explored, leading to compounds with significant analgesic effects and anti-inflammatory properties in the carrageenan-induced paw edema model (Nofal et al., 2011).
Anticancer and Antiviral Activities
Furthermore, research on pyrimidine compounds has shown promising anticancer and antiviral activities. For example, 6-[2-(Phosphonomethoxy)alkoxy]pyrimidines have exhibited inhibition against herpes viruses and retroviruses, highlighting their potential as antiviral agents (Holý et al., 2002). Additionally, certain pyrrolo[2,3-d]pyrimidine antifolates with a thienoyl side chain have shown selective inhibition of cell proliferation in cells expressing folate receptors, demonstrating significant antitumor activity both in vitro and in vivo (Wang et al., 2011).
Antimicrobial and Anticonvulsant Effects
Research has also focused on the antimicrobial and anticonvulsant potential of pyrimidine derivatives. Synthesis of (4,6-dimethylpyrimidin-2-yl)thio-N-acetamides derivatives has shown moderate anticonvulsant activity, highlighting the correlation between molecular structure and biological activity (Severina et al., 2020). In addition, a series of 2-amino-5-cyano-4-[(2-aryl)-1H-indol-3-yl]-6-hydroxypyrimidines synthesized using green chemistry methodologies demonstrated mild to moderate antimicrobial activity (Gupta et al., 2014).
Mechanism of Action
The synthesized compounds showed anticonvulsant activity, with one lead compound demonstrating the ability to prevent lethality, reduce the number and severity of seizures, and increase the latency period . The molecular docking study showed the affinity of the lead compound to GABA A, GABA AT, Carbonic Anhydrase II, and NMDA receptors .
Future Directions
Properties
IUPAC Name |
2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N,N-diethylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O2S/c1-3-14(4-2)9(16)6-17-10-12-7(11)5-8(15)13-10/h5H,3-4,6H2,1-2H3,(H3,11,12,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVLGYMNNHQFLQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CSC1=NC(=CC(=O)N1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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